Cas no 1391305-59-1 (3-Amino-4-(5-bromo-2-fluorophenyl)butyricAcid)

• Product Name: 3-Amino-4-(5-bromo-2-fluorophenyl)butyricAcid
• CAS No: 1391305-59-1
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• MDL: MFCD22521550
• CID: 4593329
• Update Time: 2025-06-22

3-Amino-4-(5-bromo-2-fluorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(5-bromo-2-fluorophenyl)butyric Acid
• Benzenebutanoic acid, β-amino-5-bromo-2-fluoro-
• 3-Amino-4-(5-bromo-2-fluorophenyl)butyricAcid

• MDL： MFCD22521550
• Inchi： 1S/C10H11BrFNO2/c11-7-1-2-9(12)6(3-7)4-8(13)5-10(14)15/h1-3,8H,4-5,13H2,(H,14,15)
• InChI Key： MLUSLKAXAHLIAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)CC1=CC(Br)=CC=C1F

Additional information on 3-Amino-4-(5-bromo-2-fluorophenyl)butyricAcid

3-Amino-4-(5-Bromo-2-Fluorophenyl)Butyric Acid: A Comprehensive Overview

3-Amino-4-(5-bromo-2-fluorophenyl)butyric acid, also known by its CAS number 1391305-59-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a fluorine atom, and a bromine atom attached to a phenyl ring, all connected to a butyric acid backbone. The combination of these functional groups makes it a versatile molecule with diverse applications.

The synthesis of 3-amino-4-(5-bromo-2-fluorophenyl)butyric acid involves multiple steps, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled the production of this compound with higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing the time required for the synthesis process while maintaining the quality of the product.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are particularly useful in drug discovery and development processes where precise analysis is crucial.

The biological activity of 3-amino-4-(5-bromo-2-fluorophenyl)butyric acid has been extensively studied in recent years. It has shown potential as a lead compound in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound can modulate the activity of certain enzymes involved in cell signaling pathways, making it a promising candidate for therapeutic interventions.

One of the most exciting areas of research involving this compound is its application in targeted drug delivery systems. Scientists have explored the use of 3-amino-4-(5-bromo-2-fluorophenyl)butyric acid as a carrier molecule for delivering anticancer drugs to specific tissues. The presence of the amino group allows for easy conjugation with other molecules, enabling the creation of multifunctional drug delivery systems that enhance efficacy while minimizing side effects.

In addition to its therapeutic applications, this compound has also found use in materials science. Researchers have investigated its ability to form self-assembled monolayers on various surfaces, which could be utilized in the development of advanced sensors and electronic devices. The unique combination of functional groups in this molecule provides excellent surface binding properties, making it a valuable component in nanotechnology applications.

The environmental impact of 3-amino-4-(5-bromo-2-fluorophenyl)butyric acid has also been a topic of interest among scientists. Studies have shown that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, 3-amino-4-(5-bromo-2-fluorophenyl)butyric acid is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing modern science and technology.